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Compound of Interest

Compound Name:
Ethyl 4-(azepan-1-yl)-3-

nitrobenzoate

Cat. No.: B1314085 Get Quote

An In-Depth Technical Guide to the Research Chemical: Ethyl 4-(azepan-1-yl)-3-
nitrobenzoate

Disclaimer: Ethyl 4-(azepan-1-yl)-3-nitrobenzoate is a research chemical. Its pharmacological

and toxicological properties have not been fully investigated. This document is intended for

informational purposes for researchers, scientists, and drug development professionals and

should not be interpreted as an endorsement for its use in humans or animals. Appropriate

safety precautions should be taken when handling this compound.

Introduction
Nitroaromatic compounds are a significant class of molecules in medicinal chemistry, known for

a wide spectrum of biological activities including antimicrobial, anticancer, and anti-

inflammatory effects.[1][2] The nitro group often acts as a pharmacophore, which can be

bioreduced within cells to produce reactive nitrogen species, leading to cytotoxic effects against

pathogens or cancer cells.[3][4] This guide focuses on the novel research chemical, Ethyl 4-
(azepan-1-yl)-3-nitrobenzoate, providing a comprehensive overview of its proposed synthesis,

predicted physicochemical properties based on analogous compounds, and potential biological

activities. Detailed experimental protocols for its synthesis, characterization, and in vitro

evaluation are also presented to facilitate further research into its potential as a therapeutic

agent.
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Physicochemical Properties
As Ethyl 4-(azepan-1-yl)-3-nitrobenzoate is a novel compound, its experimental

physicochemical data is not available. However, by examining closely related analogs, we can

predict its likely properties.

Table 1: Physicochemical Data of Analogous Nitrobenzoate Derivatives

Compound
Name

Molecular
Formula

Molecular
Weight (
g/mol )

Melting
Point (°C)

Appearance Reference

Ethyl 4-

nitrobenzoate
C₉H₉NO₄ 195.17 55-59 Crystals

Sigma-

Aldrich

Ethyl 4-

ethylamino-3-

nitrobenzoate

C₁₁H₁₄N₂O₄ 238.24 Yellow solid [5]

Ethyl 4-

fluoro-3-

nitrobenzoate

C₉H₈FNO₄ 213.16

Yellow

oil/Colorless

crystals

PMC

Ethyl 4-

methyl-3-

nitrobenzoate

C₁₀H₁₁NO₄ 209.20
Sigma-

Aldrich

Ethyl 4-

(azepan-1-

yl)-3-

nitrobenzoate

(Predicted)

C₁₅H₂₀N₂O₄ 292.33
Likely a

yellow solid

Synthesis
The proposed synthesis of Ethyl 4-(azepan-1-yl)-3-nitrobenzoate is based on the nucleophilic

aromatic substitution of a halogen at the C4 position of an ethyl 3-nitrobenzoate precursor with

azepane. A similar procedure has been successfully used for the synthesis of Ethyl 4-

ethylamino-3-nitrobenzoate from ethyl 4-chloro-3-nitrobenzoate.[5]
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Ethyl 4-fluoro-3-nitrobenzoate

Nucleophilic Aromatic
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Solvent (e.g., THF, DMF)

Base (e.g., K2CO3, Et3N)

Ethyl 4-(azepan-1-yl)-3-nitrobenzoate Spectroscopic Analysis
(NMR, IR, MS)

Aqueous Work-up
& Extraction Column Chromatography

Ethyl 4-(azepan-1-yl)
-3-nitrobenzoate

Bacterial
Nitroreductase

Enzymatic Reduction

Reactive Nitrogen Species
(e.g., Nitroso, Hydroxylamine)

DNA, Proteins, Lipids

Covalent Modification
& Oxidative Stress

Bacterial Cell Death
 

Cancer Cell

Ethyl 4-(azepan-1-yl)
-3-nitrobenzoate

Cell Migration Signaling
(e.g., EGF-induced pathways)

Inhibition

Actin Polymerization

Inhibition of
Cell Migration
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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